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Compound of Interest

Compound Name: Merestinib dihydrochloride

Cat. No.: B1139136 Get Quote

Essential Safety and Handling Guide for Merestinib
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Merestinib dihydrochloride, a potent c-Met inhibitor intended for research use only.

Adherence to these procedures is essential to ensure personnel safety and maintain a secure

laboratory environment.

Hazard Identification and Classification
Merestinib dihydrochloride is a hazardous substance that requires careful handling. While

some suppliers may not classify it as hazardous, it is prudent to manage it as a potent

compound with potential health risks. The following GHS classifications have been reported

and should be considered for risk assessment.[1]
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Hazard Class GHS Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed.

Carcinogenicity (Suspected) H351 Suspected of causing cancer.

Reproductive Toxicity H360
May damage fertility or the

unborn child.

Specific Target Organ Toxicity,

Repeated Exposure
H372

Causes damage to organs

through prolonged or repeated

exposure.

Eye Irritation H319
Causes serious eye irritation.

[2]

Due to its cytotoxic potential, all personnel must be trained on the specific hazards and

handling procedures for this compound.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

minimum PPE requirements for handling Merestinib dihydrochloride.

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid

Powder

(weighing,

aliquoting)

Safety goggles

with side-shields

or face shield.[3]

[4]

Two pairs of

chemotherapy-

rated nitrile

gloves.[5]

Disposable,

impervious

gown.[3][4]

NIOSH-approved

respirator (e.g.,

N95) if not

handled in a

certified chemical

fume hood.

Handling

Solutions

Safety goggles

with side-shields.

[3][4]

Chemotherapy-

rated nitrile

gloves.[5]

Lab coat or

disposable gown.

[3][4]

Not generally

required if

handled in a

well-ventilated

area or fume

hood.
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Glove Selection: Nitrile gloves are recommended for their chemical resistance.[6][7][8] For

handling potent compounds like Merestinib, it is best practice to use gloves that are tested

against chemotherapy drugs (ASTM D6978).[5] Always inspect gloves for defects before use

and change them frequently.

Safe Handling Procedures
Engineering Controls: All work with solid Merestinib dihydrochloride should be conducted

in a certified chemical fume hood or a powder containment hood to minimize inhalation

exposure.[3] A safety shower and eyewash station must be readily accessible.[3][4]

Procedural Guidelines:

Designate a specific area for handling Merestinib dihydrochloride.

Cover the work surface with a disposable, absorbent plastic-backed pad.[9]

Avoid the formation of dust and aerosols.[3][4]

Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][3]

Skin Contact

Remove contaminated clothing. Rinse the

affected skin area thoroughly with large

amounts of water. Seek medical attention.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention.[3]

Ingestion

Do NOT induce vomiting. If the person is

conscious, wash out their mouth with water.

Seek immediate medical attention.[3]

Spill and Disposal Plan
Spill Management:

Evacuate the area and prevent entry.

Wear the appropriate PPE as outlined in Section 2.

For small spills of solid material, gently cover with a damp paper towel to avoid raising dust,

then clean with a detergent solution.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all cleanup materials into a designated, labeled cytotoxic waste container.[2]

Waste Disposal:

All materials contaminated with Merestinib dihydrochloride, including unused compound,

empty containers, contaminated PPE, and cleanup materials, must be disposed of as cytotoxic
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waste.[2][10]

Segregation: Do not mix cytotoxic waste with other waste streams.

Containment: Use clearly labeled, leak-proof, and puncture-resistant containers marked with

the cytotoxic symbol.[2][10]

Disposal: Arrange for disposal through a licensed hazardous waste disposal service, typically

involving incineration or chemical neutralization.[10]

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with Merestinib dihydrochloride.
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PPE Selection for Handling Merestinib Dihydrochloride

Start: Task Assessment

What is the physical form of the compound?

Weighing or handling solid powder?

Solid

Working with solutions?

Liquid

Is the work performed in a
certified chemical fume hood?

Required PPE:
- Nitrile Gloves (Chemo-rated)

- Lab Coat/Gown
- Safety Goggles

Required PPE:
- Double Nitrile Gloves (Chemo-rated)

- Disposable Gown
- Safety Goggles/Face Shield
- Respirator (if not in hood)

Proceed with Task

Yes Add NIOSH-approved respirator

No

Click to download full resolution via product page

Caption: PPE selection workflow for Merestinib dihydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1139136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Merestinib | C30H22F2N6O3 | CID 44603533 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

3. abmole.com [abmole.com]

4. file.medchemexpress.eu [file.medchemexpress.eu]

5. Disposable Chemotherapy- and Fentanyl-Safe Gloves - GLV537 - New Pig [newpig.com]

6. calpaclab.com [calpaclab.com]

7. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]

8. scandiagear.com [scandiagear.com]

9. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices
and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]

10. danielshealth.ca [danielshealth.ca]

To cite this document: BenchChem. [Personal protective equipment for handling Merestinib
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139136#personal-protective-equipment-for-
handling-merestinib-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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